2-Methoxyethyl 6-bromo-2-methyl-5-[(3-nitrophenyl)methoxy]-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 6-bromo-2-methyl-5-[(3-nitrophenyl)methoxy]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H18BrNO7/c1-12-19(20(23)27-7-6-26-2)15-9-18(16(21)10-17(15)29-12)28-11-13-4-3-5-14(8-13)22(24)25/h3-5,8-10H,6-7,11H2,1-2H3
• InChI Key: VVYACLMLCCTOHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC(=C(C=C2O1)Br)OCC3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCOC
• Molecular Formula: C20H18BrNO7
• Molecular Weight: 464.3 g/mol

Description

The compound “2-Methoxyethyl 6-bromo-2-methyl-5-[(3-nitrophenyl)methoxy]-1-benzofuran-3-carboxylate” is a complex organic molecule. It contains several functional groups, including a methoxyethyl group, a bromo group, a methyl group, a nitrophenylmethoxy group, and a benzofuran ring with a carboxylate ester.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a benzofuran ring. The benzofuran ring is a heterocyclic compound, consisting of a fused benzene and furan ring.

Chemical Reactions Analysis

The compound could undergo several types of chemical reactions due to the presence of various reactive functional groups. For example, the bromo group could participate in substitution reactions, and the ester group could undergo hydrolysis or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of a bromo group could increase its molecular weight and potentially its boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity, which is not specified. For instance, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For instance, compounds containing a bromo group can be hazardous and require careful handling.

Future Directions

The future research directions involving this compound could be numerous, depending on its properties and potential applications. It could be studied for its potential use in various fields such as medicinal chemistry, materials science, or synthetic organic chemistry.